Cas no 88074-68-4 ( )

• Product Name: &nbsp
• CAS No: 88074-68-4
• MF: C₂₁H₄₃NO₂
• MW: 341.571626901627
• CID: 992936
• PubChem ID: 232167
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(HEXADECYLAMINO)PROPANOATE
• NSC-29347
• DTXSID901007929
• 88074-68-4
• AKOS005289776
• NSC29347
• Ethyl N-hexadecyl-beta-alaninate
•  

• MDL： MFCD10687272
• Inchi： 1S/C21H43NO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-20-18-21(23)24-4-2/h22H,3-20H2,1-2H3
• InChI Key： QBANCYONYOPMOT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 341.329379614g/mol
• Monoisotopic Mass: 341.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 38.3Ų

  Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT